Cas no 1422683-87-1 (1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde)

1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde is a fluorinated and chlorinated dihydronaphthalene derivative, serving as a versatile intermediate in organic synthesis. Its structure features both halogen substituents and an aldehyde functional group, enabling selective reactivity in cross-coupling, nucleophilic addition, and cyclization reactions. The presence of fluorine enhances electrophilic properties, while the chloro group facilitates further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where halogenated aromatic aldehydes are employed in the development of bioactive molecules. Its stability and well-defined reactivity profile make it a valuable building block for constructing complex heterocyclic frameworks.
1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde structure
1422683-87-1 structure
Product Name:1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde
CAS No:1422683-87-1
MF:C11H8ClFO
MW:210.632025718689
MDL:MFCD32632750
CID:5063844
PubChem ID:102142374
Update Time:2025-06-10

1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde
    • SY264287
    • MDL: MFCD32632750
    • Inchi: 1S/C11H8ClFO/c12-11-8(6-14)2-1-7-5-9(13)3-4-10(7)11/h3-6H,1-2H2
    • InChI Key: NLGBRZLXXSHALG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)CCC2C=C(C=CC=21)F

Computed Properties

  • Exact Mass: 210.0247707g/mol
  • Monoisotopic Mass: 210.0247707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1

1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D780303-5g
1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde
1422683-87-1 95%
5g
$980 2024-07-20
eNovation Chemicals LLC
D780303-5g
1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde
1422683-87-1 95%
5g
$980 2025-02-19
eNovation Chemicals LLC
D780303-5g
1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde
1422683-87-1 95%
5g
$980 2025-02-28

Additional information on 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde

Research Brief on 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde (CAS: 1422683-87-1)

1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde (CAS: 1422683-87-1) is a fluorinated and chlorinated dihydronaphthalene derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of bioactive compounds and pharmaceuticals. Its unique structural features, including the presence of both chloro and fluoro substituents, make it a valuable building block for drug discovery and material science applications.

Recent studies have highlighted the potential of 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde in the synthesis of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the development of small-molecule inhibitors targeting specific enzyme pathways involved in inflammatory diseases. The compound's reactivity, particularly at the aldehyde functional group, allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening.

In addition to its pharmaceutical applications, 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde has been investigated for its role in materials science. A study in Advanced Materials (2022) reported its use in the synthesis of organic semiconductors, where its planar aromatic structure and electron-withdrawing substituents contribute to enhanced charge transport properties. This dual applicability in both biomedical and material sciences underscores the compound's interdisciplinary significance.

The synthesis and characterization of 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde have been optimized in recent years, with improvements in yield and purity. A 2023 publication in Organic Process Research & Development detailed a scalable synthetic route using palladium-catalyzed cross-coupling reactions, achieving >90% yield with minimal byproducts. Such advancements are critical for ensuring the compound's availability for large-scale applications in both academic and industrial settings.

Looking ahead, researchers are exploring the potential of 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde in emerging areas such as targeted drug delivery and photodynamic therapy. Preliminary results from in vitro studies suggest that derivatives of this compound exhibit favorable pharmacokinetic properties, including good membrane permeability and metabolic stability. Further investigations are warranted to fully elucidate its therapeutic potential and optimize its applications across multiple domains.

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